Magnesium trifluoroacetate

Specification

• CAS No.: 123333-72-2
• Molecular Formula: C2F3MgO2+
• Molecular Weight: 137.32 g/mol
• IUPAC Name: magnesium;2,2,2-trifluoroacetate
• Standard InChI: InChI=1S/C2HF3O2.Mg/c3-2(4,5)1(6)7;/h(H,6,7);/q;+2/p-1
• Standard InChI Key: PUEJVOZJSNGKAX-UHFFFAOYSA-M
• SMILES: C(=O)(C(F)(F)F)O.[Mg]
• Canonical SMILES: C(=O)(C(F)(F)F)[O-].[Mg+2]

Introduction

Chemical Properties and Structure

Magnesium trifluoroacetate is characterized by the chemical formula Mg(CF₃COO)₂. It exists as a white powder that exhibits high hygroscopic properties, readily absorbing moisture from the surrounding environment. The compound is composed of a magnesium cation (Mg²⁺) coordinated with two trifluoroacetate anions.

Physical and Chemical Characteristics

The molecular weight of magnesium trifluoroacetate is approximately 137.32 g/mol. The compound features a central magnesium atom bonded to oxygen atoms from the carboxylate groups of the trifluoroacetate ligands. The presence of the trifluoromethyl group (CF₃) imparts unique properties to this compound, particularly its stability and reactivity in various chemical environments.

Structural Identification

Magnesium trifluoroacetate can be identified using several nomenclature systems:

Parameter	Identification
IUPAC Name	magnesium;2,2,2-trifluoroacetate
CAS Number	123333-72-2
Molecular Formula	C₂F₃MgO₂⁺
Synonyms	Trifluoroacetic acid magnesium salt; Magnesium(II) 2,2,2-trifluoroacetate

This compound may exist in different forms, including as a complex with trifluoroacetic acid in a 1:2 ratio, referred to as "magnesium trifluoroacetate:trifluoroacetic acid (1:2)".

Synthesis Methods

Laboratory Synthesis

Magnesium trifluoroacetate can be synthesized through several reaction pathways in laboratory settings. The most common method involves the reaction of magnesium oxide or magnesium hydroxide with trifluoroacetic acid. This process typically follows this general reaction:

MgO + 2CF₃COOH → Mg(CF₃COO)₂ + H₂O

The synthesis procedure involves dissolving magnesium oxide or hydroxide in trifluoroacetic acid, followed by evaporation of the solvent to yield the desired product. The reaction conditions must be carefully controlled to ensure high purity of the final product.

Industrial Production

In industrial contexts, magnesium trifluoroacetate is often prepared using sol-gel processes. This approach involves using trifluoroacetic acid as a precursor that reacts with magnesium alkoxides to form a gel. The gel is subsequently dried and heated to produce the final compound. This method is advantageous for large-scale production due to its scalability and ability to produce high-purity products.

Applications in Scientific Research

Magnesium trifluoroacetate has found numerous applications in scientific research due to its distinctive chemical properties.

Catalytic Applications

One of the most significant applications of magnesium trifluoroacetate is its use as a catalyst in organic synthesis reactions. The compound's ability to form stable complexes with various molecules makes it particularly effective in facilitating chemical transformations. This property is valuable in the preparation of specific organic compounds, where it can enhance reaction efficiency and selectivity.

Biological Research

In biological studies, magnesium trifluoroacetate has been employed to investigate enzyme mechanisms and protein interactions. Its ability to form stable complexes with biomolecules allows researchers to study various biological processes in controlled environments. These applications contribute to our understanding of fundamental biological mechanisms and can lead to advancements in therapeutic approaches.

Porphyrin Chemistry

Research has demonstrated that magnesium porphyrins, when treated with thallium(III) trifluoroacetate followed by acidic work-up, produce oxophlorins in high yield. While this application doesn't directly utilize magnesium trifluoroacetate itself, it highlights the reactivity of magnesium compounds in conjunction with trifluoroacetate derivatives in porphyrin chemistry, an important area of research with implications for photodynamic therapy and molecular sensors.

Mechanism of Action

Complexation Properties

The mechanism of action for magnesium trifluoroacetate primarily involves its ability to form stable complexes with various molecules. This property stems from the electronic configuration of the magnesium ion and the structural characteristics of the trifluoroacetate group.

When acting as a catalyst, magnesium trifluoroacetate can facilitate reaction pathways by:

• Forming reactive intermediates with substrate molecules

• Stabilizing transition states in chemical reactions

• Enhancing the nucleophilicity or electrophilicity of reactive species

These mechanisms contribute to the compound's effectiveness in various chemical transformations and its utility in research applications.

Structural Behavior in Solutions

In solution, magnesium trifluoroacetate dissociates to form magnesium ions and trifluoroacetate anions. The behavior of these species in different solvents affects the compound's reactivity and catalytic properties. The trifluoroacetate anion, with its electron-withdrawing CF₃ group, exhibits distinct coordinative properties compared to other carboxylate anions.

Comparison with Similar Compounds

Understanding the properties of magnesium trifluoroacetate in comparison to similar compounds provides valuable insight into its unique characteristics and applications.

Comparison with Other Magnesium Salts

Compound	Structural Differences	Reactivity	Applications
Magnesium Acetate	Lacks the trifluoromethyl group	Less reactive in certain catalytic applications	Textile industry, paper manufacturing
Magnesium Chloride	Different anion structure	Different solubility and coordination properties	De-icing, dust control, cement production
Magnesium Fluoride	Different bonding arrangement	Used as a final product rather than intermediate	Optical applications, coatings

Magnesium trifluoroacetate's uniqueness stems from the presence of the trifluoromethyl group, which imparts distinct chemical properties including high electronegativity and stability. These characteristics make it particularly valuable in applications requiring high-purity reactants and specific intermediate formations.

Recent Research Developments

Recent scientific investigations have expanded our understanding of metal trifluoroacetates and their applications. While specific research on magnesium trifluoroacetate is limited in the provided sources, studies on related compounds suggest potential areas for future exploration.

Structural Studies

Research on metal trifluoroacetates, such as iron(III) trifluoroacetate, has revealed intricate structural features and transformations during thermal decomposition. For example, studies have shown that iron(III) trifluoroacetate undergoes structural evolution upon thermal decomposition into rhombohedral iron(III) fluoride, with intermediate compounds forming in a quasi-topotactic manner.

Similar investigations into the structural characteristics of magnesium trifluoroacetate could provide valuable insights into its behavior under various conditions and expand its potential applications.